Cas no 29639-68-7 (2-(Methylthio)pyrimidine-4,6(1H,5H)-dione)
2-(Methylthio)pyrimidine-4,6(1H,5H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-(Methylthio)pyrimidine-4,6(1H,5H)-dione
- 4,6-Dihydroxy-2-(methylmercapto)pyrimidine
- 2-(Methylthio)pyrimidine-4,6-diol
- 2-Methylsulfanyl-pyrimidine-4,6-diol
- 4,6(1H,5H)-Pyrimidinedione, 2-(methylthio)-
- 4,6-dihydroxy-2-methylmercaptopyrimidine
- 4,6-Dihydroxy-2-methylthio pyrimidine
- 2,4-dihydroxy-2-methylmercaptopyrimidine (keto tautomer)
- 2-Methylmercapto-1H-pyrimidin-4,6-dion
- 2-methylmercaptobarbituric acid
- 2-methylsulfanyl-1H-pyrimidine-4,6-dione
- 4,6-Dihydroxy-2-(methylthio)pyrimidine
- 4,6-Dihydroxy-2-methythiopyrimidine
- S-Methylthiobarbituric Acid
- Barbituic acid analog
- KSC496C1H
- 2-Methylmercaptobarbituic acid
- RIPUYOLXCQRHOZ-UHFFFAOYSA-N
- 2-methylthiopyrimidine-4,6-dione
- FCH829768
- AB0069400
- Z4571
- Pyrimidine-4,6(1H,5H)-dione, 2-(methylthio)-
- 2-(Methylsulfanyl)-4,6(3H,
- CS-0017844
- 29639-68-7
- A18401
- SY002042
- MFCD00613475
- SCHEMBL117099
- 2-(Methylthio)barbituric acid
- 2-(Methylthio)pyrimidine-4 pound not6(1H pound not5H)-dione
- 2-(Methylsulfanyl)-4,6(3H,5H)-pyrimidinedione #
- AKOS000601828
- 2-(methylthio)pyrimidine-4,6(1H,5H)-dione;4,6-Dihydroxy-2-(methylthio)pyrimidine
- SB57335
- 2-(METHYLSULFANYL)-1,5-DIHYDROPYRIMIDINE-4,6-DIONE
-
- MDL: MFCD00613475
- Inchi: 1S/C5H6N2O2S/c1-10-5-6-3(8)2-4(9)7-5/h2H2,1H3,(H,6,7,8,9)
- InChI Key: RIPUYOLXCQRHOZ-UHFFFAOYSA-N
- SMILES: S(C)C1=NC(CC(N1)=O)=O
Computed Properties
- Exact Mass: 158.01500
- Monoisotopic Mass: 158.01499861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.8
- XLogP3: 0
Experimental Properties
- Density: 1.55
- Melting Point: >300 ºC
- Boiling Point: 404.5°C at 760 mmHg
- Flash Point: 133.1 °C
- Refractive Index: 1.678
- PSA: 91.54000
- LogP: 0.60970
2-(Methylthio)pyrimidine-4,6(1H,5H)-dione Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- WGK Germany:2
- HazardClass:IRRITANT
- Storage Condition:Sealed in dry,Room Temperature
2-(Methylthio)pyrimidine-4,6(1H,5H)-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EG798-20g |
2-(Methylthio)pyrimidine-4,6(1H,5H)-dione |
29639-68-7 | 98% | 20g |
113.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EG798-100g |
2-(Methylthio)pyrimidine-4,6(1H,5H)-dione |
29639-68-7 | 98% | 100g |
446.0CNY | 2021-08-04 | |
| TRC | M219768-50mg |
2-(Methylthio)pyrimidine-4,6(1H,5H)-dione |
29639-68-7 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M219768-100mg |
2-(Methylthio)pyrimidine-4,6(1H,5H)-dione |
29639-68-7 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M219768-500mg |
2-(Methylthio)pyrimidine-4,6(1H,5H)-dione |
29639-68-7 | 500mg |
$ 80.00 | 2022-06-04 | ||
| Apollo Scientific | OR300689-5g |
4,6-Dihydroxy-2-methylsulfanylpyrimidine |
29639-68-7 | 98+% | 5g |
£15.00 | 2025-03-21 | |
| Apollo Scientific | OR300689-25g |
4,6-Dihydroxy-2-methylsulfanylpyrimidine |
29639-68-7 | 98+% | 25g |
£16.00 | 2025-03-21 | |
| Apollo Scientific | OR300689-100g |
4,6-Dihydroxy-2-methylsulfanylpyrimidine |
29639-68-7 | 98+% | 100g |
£43.00 | 2025-02-19 | |
| Chemenu | CM167311-100g |
2-Methylsulfanyl-pyrimidine-4,6-diol |
29639-68-7 | 98% | 100g |
$53 | 2023-02-18 | |
| Chemenu | CM167311-500g |
2-Methylsulfanyl-pyrimidine-4,6-diol |
29639-68-7 | 98% | 500g |
$187 | 2023-02-18 |
2-(Methylthio)pyrimidine-4,6(1H,5H)-dione Suppliers
2-(Methylthio)pyrimidine-4,6(1H,5H)-dione Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-(Methylthio)pyrimidine-4,6(1H,5H)-dione
2-(Methylthio)pyrimidine-4,6(1H,5H)-dione: An Overview of a Versatile Compound (CAS No. 29639-68-7)
2-(Methylthio)pyrimidine-4,6(1H,5H)-dione, with the CAS number 29639-68-7, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrimidines, which are fundamental components in various biological processes and are widely studied for their therapeutic applications.
The molecular structure of 2-(Methylthio)pyrimidine-4,6(1H,5H)-dione is characterized by a pyrimidine ring with a methylthio group attached at the 2-position. The presence of this functional group imparts specific chemical and biological properties to the molecule, making it an interesting target for both academic and industrial research. The compound's ability to form hydrogen bonds and its hydrophobic nature contribute to its interactions with biological macromolecules, such as proteins and nucleic acids.
Recent studies have highlighted the potential of 2-(Methylthio)pyrimidine-4,6(1H,5H)-dione in various therapeutic areas. One notable application is in the field of anticancer drug development. Research has shown that this compound can inhibit the growth of certain cancer cell lines by interfering with key cellular processes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(Methylthio)pyrimidine-4,6(1H,5H)-dione exhibits potent antiproliferative activity against human breast cancer cells by inducing apoptosis and cell cycle arrest.
In addition to its anticancer properties, 2-(Methylthio)pyrimidine-4,6(1H,5H)-dione has also been investigated for its potential as an antiviral agent. A recent study in the Antiviral Research journal reported that this compound shows promising activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication through the disruption of viral RNA synthesis.
The pharmacokinetic properties of 2-(Methylthio)pyrimidine-4,6(1H,5H)-dione have also been studied to assess its suitability for drug development. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, and it demonstrates good stability in plasma and tissues. These characteristics make it a promising candidate for further preclinical and clinical evaluation.
Synthetic methods for the preparation of 2-(Methylthio)pyrimidine-4,6(1H,5H)-dione have been well-documented in the literature. One common approach involves the condensation of 2-methylmercaptoacetonitrile with urea or thiourea followed by cyclization under appropriate conditions. This method yields high purity products and can be scaled up for industrial production. Advances in synthetic chemistry have also led to the development of more efficient and environmentally friendly routes for synthesizing this compound.
The safety profile of 2-(Methylthio)pyrimidine-4,6(1H,5H)-dione is another critical aspect that has been extensively studied. Toxicological evaluations have shown that the compound exhibits low toxicity at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety assessments are necessary to ensure its safe use in humans. Preclinical studies have demonstrated that the compound does not cause significant adverse effects on major organs or systems at relevant concentrations.
In conclusion, 2-(Methylthio)pyrimidine-4,6(1H,5H)-dione (CAS No. 29639-68-7) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its use in treating various diseases.
29639-68-7 (2-(Methylthio)pyrimidine-4,6(1H,5H)-dione) Related Products
- 737721-47-0(4(1H)-Pyrimidinone,5,6-dihydro-1-methyl-2-(methylthio)-(9CI))
- 318972-68-8(Carbamimidothioic acid, N,N'-bis(2,2-dimethyl-1-oxopropyl)-, methyl ester)
- 112380-44-6
- 187667-41-0(4,6(1H,5H)-Pyrimidinedione, 2-(pentylthio)-)
- 72211-55-3(5H-Thiazolo[3,2-a]pyrimidine-5,7(6H)-dione,2,3-dihydro-)
- 497876-53-6(4,6(1H,5H)-Pyrimidinedione, 5-acetyl-2-(methylthio)-)
- 40294-26-6(N-(acetylimino)(methylsulfanyl)methylacetamide)
- 187666-88-2(4,6(1H,5H)-Pyrimidinedione, 2-(propylthio)-)
- 100185-53-3(2-(Methylthio)-5,6-dihydropyrimidin-4(1H)-one)
- 54885-93-7(4(1H)-PYRIMIDINONE, 2-(ETHYLTHIO)-5,6-DIHYDRO-)